Cas no 124285-98-9 (Phen-2,4,6-d3-ol,3,5-dimethyl-)

Phen-2,4,6-d3-ol,3,5-dimethyl- structure
124285-98-9 structure
Product Name:Phen-2,4,6-d3-ol,3,5-dimethyl-
CAS No:124285-98-9
MF:C8H10O
MW:125.182887554169
CID:103827
PubChem ID:15620614
Update Time:2025-04-18

Phen-2,4,6-d3-ol,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phen-2,4,6-d3-ol,3,5-dimethyl-
    • 3,5-DIMETHYLPHENOL-2,4,6-D3
    • 3,5-Dimethylphenol-2,4,6-d3, 98 atom % D
    • 3,5-Dimethyl(~2~H_3_)phenol
    • 124285-98-9
    • 2,4,6-trideuterio-3,5-dimethylphenol
    • DTXSID90575893
    • Inchi: 1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3/i3D,4D,5D
    • InChI Key: TUAMRELNJMMDMT-QGZYMEECSA-N
    • SMILES: OC1C([2H])=C(C)C([2H])=C(C)C=1[2H]

Computed Properties

  • Exact Mass: 125.091995176g/mol
  • Monoisotopic Mass: 125.091995176g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Melting Point: 65-66 °C(lit.)
  • Boiling Point: 222 °C(lit.)

Phen-2,4,6-d3-ol,3,5-dimethyl- Security Information

  • Hazardous Material transportation number:UN 2261 6.1/PG 2
  • Hazard Category Code: 24/25-34
  • Safety Instruction: 26-28-36/37/39-45
  • RTECS:ZE6475000
  • Hazardous Material Identification: T
  • Risk Phrases:R24/25-34
  • Safety Term:S26-28-36/37/39-45
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